[2-(Piperidine-1-sulfonyl)phenyl]methanamine hydrochloride

• IUPAC Name: (2-piperidin-1-ylsulfonylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C12H18N2O2S.ClH/c13-10-11-6-2-3-7-12(11)17(15,16)14-8-4-1-5-9-14;/h2-3,6-7H,1,4-5,8-10,13H2;1H
• InChI Key: SBRXHZHPTYIECN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=CC=C2CN.Cl
• Molecular Formula: C12H19ClN2O2S
• Molecular Weight: 290.81 g/mol

Description

“[2-(Piperidine-1-sulfonyl)phenyl]methanamine hydrochloride” is a chemical compound with the CAS Number: 918812-19-8. It has a molecular weight of 290.81.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C12H18N2O2S.ClH/c13-10-11-6-2-3-7-12 (11)17 (15,16)14-8-4-1-5-9-14;/h2-3,6-7H,1,4-5,8-10,13H2;1H. This indicates that the compound contains carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Physical And Chemical Properties Analysis

The compound is a salt. It is typically stored at room temperature.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Piperidines and Related Heterocycles : The compound is utilized in the synthesis of piperidines, pyrrolizidines, indolizidines, and quinolizidines, showcasing its role in the construction of complex nitrogen-containing heterocycles. This process involves conjugate additions to acetylenic sulfones under mild conditions, demonstrating the compound's utility in generating biologically active structures and natural product synthesis (Back & Nakajima, 2000).

• Crystal Structure Analysis : The crystal structure of derivatives, such as "[1-(Toluene-4-Sulfonyl)-Piperidin-4-yl]-Methanol," has been investigated, revealing insights into molecular conformations and interactions. These studies are crucial for understanding the structural basis of molecular behavior and properties (Girish et al., 2008).

Pharmacological Research

• Development of β3-Adrenoceptor Agonists : Novel derivatives, such as (4-piperidin-1-yl)-phenyl sulfonamides, have been explored for their potential as human β3-adrenoceptor agonists. These compounds could have therapeutic applications in treating conditions mediated by the β3-adrenoceptor (Hu et al., 2001).

Material Science

• Antiosteoclast Activity : Certain derivatives have shown moderate to high antiosteoclast and osteoblast activity. This property is significant for materials and compounds involved in bone health and the treatment of osteoporosis (Reddy et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Piperidine derivatives continue to be an important area of research in the pharmaceutical industry. The development of new synthesis methods and the discovery of new pharmacological applications are potential future directions.